Cas no 477867-81-5 (2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE)

• Product Name: 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE
• CAS No: 477867-81-5
• MF: C₁₀H₁₁Cl₂NO₃S
• MW: 296.170239686966
• MDL: MFCD02083416
• CID: 5228576
• Update Time: 2026-03-07

2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE
• 2,3-dichloro-4-(ethanesulfonyl)-N-methylbenzamide
• 2,3-dichloro-4-ethylsulfonyl-N-methylbenzamide
• Oprea1_588747
• MLS000721020
• HMS2701N04
• SMR000335566

• MDL： MFCD02083416
• Inchi： 1S/C10H11Cl2NO3S/c1-3-17(15,16)7-5-4-6(10(14)13-2)8(11)9(7)12/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： IPHDCDNNYRXYQS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(NC)=O)C=CC=1S(CC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE

2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE: A Comprehensive Overview

The compound with CAS No. 477867-81-5, known as 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a benzene ring substituted with chlorine atoms, an ethylsulfonyl group, and an N-methylcarboxamide moiety. The combination of these functional groups imparts unique chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace certain functional groups in existing drugs without altering their pharmacophoric properties significantly. This has led to its consideration in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In the realm of agrochemicals, this compound has shown promise as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied. For instance, a 2023 study published in the *Journal of Agricultural Chemistry* demonstrated that 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE exhibits selective activity against certain agricultural pests without adversely affecting non-target organisms. This makes it a candidate for eco-friendly pest management solutions.

The synthesis of 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the chlorination of the benzene ring, followed by sulfonation and subsequent amidation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize this synthesis pathway, reducing production costs and minimizing environmental impact.

From a structural standpoint, the compound's benzene ring serves as a rigid framework that enhances its stability and bioavailability. The ethylsulfonyl group contributes to its lipophilicity, which is crucial for permeating biological membranes. Meanwhile, the N-methylcarboxamide group enhances solubility and improves pharmacokinetic profiles. These attributes collectively make 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE a versatile molecule with wide-ranging applications.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions using molecular modeling techniques. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These computational studies have been instrumental in guiding experimental designs and accelerating drug discovery efforts involving this compound.

In conclusion, 2,3-DICHLORO-4-(ETHYLSULFONYL)-N-METHYLBENZENECARBOXAMIDE (CAS No. 477867-81-5) stands out as a remarkable chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals and agrochemicals. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.